Cas no 68959-43-3 (Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-)
68959-43-3 structure
Product Name:Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
CAS No:68959-43-3
MF:C10H13ClN2O5S
MW:308.738620519638
CID:503206
PubChem ID:111966
Update Time:2025-04-19
Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro-
- 1-CHLORO-2-NITRO-BENZENE-24-SULFONIC ACID-3-METHOXY-PROPYL AMIDE
- 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulfonamide
- 4-chloro-N-(3-methoxypropyl)-3-nitrobenzenesulphonamide
- 1-Chloro-4-(N-(3'-methoxypropyl)sulphamoyl)-2-nitrobenzene
- 68959-43-3
- DTXSID8071936
- NS00036785
- W-111382
- AKOS008940489
- EINECS 273-416-5
- Benzenesulfonamide, 4-chloro-N-(3-methoxypropyl)-3-nitro-
-
- Inchi: 1S/C10H13ClN2O5S/c1-18-6-2-5-12-19(16,17)8-3-4-9(11)10(7-8)13(14)15/h3-4,7,12H,2,5-6H2,1H3
- InChI Key: YAWMNZHPWVHLMW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1[N+](=O)[O-])S(NCCCOC)(=O)=O
Computed Properties
- Exact Mass: 308.02349
- Monoisotopic Mass: 308.0233704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 98.54
Benzenesulfonamide,4-chloro-N-(3-methoxypropyl)-3-nitro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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